Cas no 1261905-87-6 (4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid)

• Product Name: 4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid
• CAS No: 1261905-87-6
• MF: C₁₂H₇FO₃S
• MW: 250.245585680008
• MDL: MFCD18319853
• CID: 2762573
• PubChem ID: 53225771
• Update Time: 2025-10-24

4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261905-87-6
• 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95%
• DTXSID70689503
• MFCD18319853
• 3-(5-FORMYLTHIOPHEN-2-YL)-4-FLUOROBENZOIC ACID
• SCHEMBL2550922
• 4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid

• MDL： MFCD18319853
• Inchi： 1S/C12H7FO3S/c13-10-3-1-7(12(15)16)5-9(10)11-4-2-8(6-14)17-11/h1-6H,(H,15,16)
• InChI Key： VCZQPMJWUFTDPN-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 250.00999342Da
• Monoisotopic Mass: 250.00999342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid

4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid (CAS No. 1261905-87-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid (CAS No. 1261905-87-6) has emerged as a pivotal compound for researchers and industries alike. This fluorinated benzoic acid derivative, featuring a thiophene ring with an aldehyde functional group, offers unique reactivity and applications in pharmaceuticals, materials science, and agrochemicals. Its molecular structure combines the electron-withdrawing properties of fluorine with the versatility of a formylthiophene moiety, making it a sought-after intermediate in synthetic chemistry.

The growing interest in fluorinated aromatic compounds and heterocyclic aldehydes has propelled this compound into the spotlight. Researchers are increasingly exploring its potential in designing small-molecule drugs, particularly for targeting enzyme inhibition and receptor modulation. The presence of both a carboxylic acid and an aldehyde group allows for diverse derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug discovery.

From an environmental and sustainability perspective, 4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid aligns with the demand for greener synthetic routes. Recent advancements in catalytic C-H activation and microwave-assisted synthesis have reduced reliance on hazardous reagents, addressing concerns raised by regulatory bodies like the EPA and REACH. This compound’s compatibility with flow chemistry further enhances its appeal for industrial-scale production.

In materials science, the thiophene core of this molecule contributes to its utility in organic electronics. Its ability to form conjugated systems makes it a candidate for OLEDs, organic photovoltaics (OPVs), and conductive polymers. The fluorine atom’s influence on electron density distribution is a hot topic in computational chemistry, with studies leveraging DFT calculations to predict optoelectronic properties.

For researchers seeking CAS 1261905-87-6 suppliers or 4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid synthesis protocols, it’s crucial to note its stability under inert atmospheres and sensitivity to prolonged light exposure. Storage recommendations typically suggest amber vials at -20°C, with purity verified via HPLC or NMR. Common queries in academic forums include its Solubility in DMSO (reported >10 mg/mL) and compatibility with Pd-catalyzed cross-coupling reactions.

The compound’s role in bioconjugation chemistry is another area of exploration. Its aldehyde group readily forms Schiff bases with amines, enabling protein-labeling applications. This has sparked interest in proteomics and diagnostic assay development, particularly for fluorescence-based detection systems. Recent publications highlight its use in creating FRET (Förster Resonance Energy Transfer) probes for real-time enzymatic activity monitoring.

As the pharmaceutical industry shifts toward targeted therapies, the demand for structurally diverse intermediates like 4-Fluoro-3-(5-formylthiophen-2-yl)benzoic acid continues to rise. Patent analyses reveal its incorporation in kinase inhibitor scaffolds, with particular relevance to JAK/STAT pathway modulators. Its LogP (~2.3) and TPSA (~70 Ų) values make it attractive for optimizing drug-like properties under Lipinski’s rule of five.

For synthetic chemists, troubleshooting tips often focus on minimizing decarboxylation during reactions or preventing thiophene ring oxidation. Standard purification methods include recrystallization from ethanol/water or flash chromatography (silica gel, hexane/EtOAc gradient). The compound’s melting point (218-220°C) and UV-Vis spectrum (λ_max ~310 nm) serve as critical QC parameters.

Emerging applications in metal-organic frameworks (MOFs) demonstrate how this benzoic acid derivative can act as a linker for constructing porous materials with gas storage capabilities. Its fluorine-thiophene synergy creates dipole moments that enhance CO₂ adsorption—a property investigated for carbon capture technologies. Such multidisciplinary uses underscore why this CAS-registered compound remains a focus of both academic and industrial R&D.